Cas no 184006-37-9 (1-Butanamine, 3-methyl-2-methylene-)

• Product Name: 1-Butanamine, 3-methyl-2-methylene-
• CAS No: 184006-37-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 3823002
• PubChem ID: 55284044
• Update Time: 2025-05-19

1-Butanamine, 3-methyl-2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 3-methyl-2-methylene-
• AKOS006347769
• 2-(aminomethyl)-3-methylbut-1-ene
• EN300-1845057
• 184006-37-9

• Inchi： 1S/C6H13N/c1-5(2)6(3)4-7/h5H,3-4,7H2,1-2H3
• InChI Key： LJHQPNUBIYJRDE-UHFFFAOYSA-N
• SMILES： C(N)C(=C)C(C)C

Computed Properties

• Exact Mass: 99.104799419Da
• Monoisotopic Mass: 99.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-Butanamine, 3-methyl-2-methylene-

Chemical Profile of 1-Butanamine, 3-methyl-2-methylene- (CAS No. 184006-37-9)

The compound 1-Butanamine, 3-methyl-2-methylene-, identified by its Chemical Abstracts Service (CAS) number 184006-37-9, represents a unique and structurally intriguing molecule within the realm of organic chemistry. This chemical, featuring a branched aliphatic backbone with a methylene group at the second carbon and an amine functional group at the first carbon, has garnered attention in various scientific and industrial applications. Its molecular structure, characterized by a combination of alkyl and amine functionalities, positions it as a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and specialty chemicals.

The synthesis of 1-Butanamine, 3-methyl-2-methylene- involves meticulous chemical transformations that highlight the compound's reactivity and potential utility. The presence of the methylene group at the second carbon introduces a site for further functionalization, enabling the creation of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where structural modifications can significantly influence biological activity. The amine functional group, on the other hand, serves as a nucleophilic center, facilitating reactions such as acylation, alkylation, and coupling processes, which are fundamental in drug development.

Recent advancements in synthetic methodologies have enhanced the accessibility and efficiency of producing 1-Butanamine, 3-methyl-2-methylene-. Catalytic processes and novel reaction pathways have been explored to optimize yield and purity, making this compound more feasible for large-scale applications. These innovations align with the broader trend in chemical manufacturing towards greener and more sustainable practices. The ability to produce this compound efficiently not only supports academic research but also contributes to industrial applications where cost-effectiveness and environmental impact are critical considerations.

In the pharmaceutical sector, 1-Butanamine, 3-methyl-2-methylene- has been investigated for its potential role as a building block in the synthesis of bioactive molecules. Its structural motif is reminiscent of several pharmacologically relevant compounds, suggesting that derivatives of this chemical could exhibit therapeutic properties. For instance, analogs with similar skeletons have been explored for their roles in modulating enzyme activity and receptor interactions. While specific clinical trials may not yet be available for this compound itself, its structural similarity to known active ingredients underscores its scientific merit.

The compound's unique properties also make it interesting for materials science applications. Researchers have explored its potential use in polymer chemistry, where it could serve as a monomer or cross-linking agent to create novel materials with tailored properties. The combination of alkyl and amine groups allows for diverse interactions with other polymers or additives, leading to materials with enhanced mechanical strength or chemical resistance. Such developments could find applications in coatings, adhesives, or even advanced composites.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-Butanamine, 3-methyl-2-methylene- is crucial for responsible chemical management. Studies have begun to address how this compound behaves in various environmental matrices, including water and soil systems. By elucidating its fate and effects on non-target organisms, scientists can better assess its risk profile and develop strategies for safe handling and disposal. This aligns with global efforts to minimize environmental footprint while maximizing the benefits of chemical innovation.

The future prospects for 1-Butanamine, 3-methyl-2-methylene- are promising, driven by ongoing research into its applications across multiple domains. As synthetic chemistry continues to evolve, new derivatives and functionalized versions of this compound may emerge with enhanced properties suitable for specific uses. Collaborative efforts between academia and industry will be essential to translate laboratory findings into practical applications that benefit society. By leveraging the unique characteristics of this chemical entity, researchers can unlock new possibilities in drug discovery, material science, and beyond.